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Compound of Interest

Compound Name: MSC2504877

Cat. No.: B11927107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation and handling of a stock

solution of MSC2504877 in dimethyl sulfoxide (DMSO). MSC2504877 is a potent and orally

active inhibitor of tankyrase (TNKS) 1 and 2, enzymes that play a crucial role in the Wnt/β-

catenin signaling pathway.[1][2] Proper preparation of stock solutions is critical for ensuring the

accuracy and reproducibility of in vitro and in vivo experiments. This guide outlines the

necessary materials, a detailed step-by-step protocol for solubilization, and recommendations

for storage to maintain the compound's stability and efficacy.

Physicochemical and Biological Properties
A clear understanding of the properties of MSC2504877 is essential for its effective use in

research. The key quantitative data is summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Weight 282.34 g/mol [1][2][3]

CAS Number 1460286-21-8 [1][3]

Solubility in DMSO
≥ 56 mg/mL (198.34 mM) to

125 mg/mL (442.73 mM)
[1][2]

Appearance Off-white to light yellow solid [1]

IC₅₀ (TNKS1) 0.0007 µM (0.7 nM) [1][2]

IC₅₀ (TNKS2) 0.0008 µM (0.8 nM) [1]

IC₅₀ (PARP1) 0.54 µM [1]

Experimental Protocols
Materials

MSC2504877 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[4]

Sterile microcentrifuge tubes or vials[5]

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips[5]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses[5][6]

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MSC2504877 in DMSO, a

commonly used concentration for in vitro studies.
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Pre-weighing Preparations: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. It is crucial to use anhydrous DMSO as its

hygroscopic nature can negatively impact the solubility of MSC2504877.[1][2]

Weighing the Compound: Carefully weigh the desired amount of MSC2504877 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 2.8234 mg of MSC2504877.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L x 0.001 L x 282.34 g/mol = 2.8234 mg

Dissolving in DMSO: Add the weighed MSC2504877 powder to a sterile microcentrifuge

tube. Using a calibrated pipette, add the calculated volume of DMSO. For the example

above, this would be 1 mL.

Ensuring Complete Solubilization: Tightly cap the tube and vortex the solution until the

compound is completely dissolved.[5] Gentle warming of the solution to 37°C or the use of

an ultrasonic bath may be necessary to facilitate dissolution, as some suppliers recommend.

[1][3][4] Visually inspect the solution to ensure there are no visible particles.

Storage of Stock Solution: Once fully dissolved, it is recommended to aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade

the compound.[4][7] Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months or 1 year).[1][2][7] Always refer to the

manufacturer's specific storage recommendations.

Dilution for Cell Culture Experiments
When preparing working solutions for cell culture, the DMSO stock solution should be diluted in

the appropriate culture medium. It is critical to maintain the final concentration of DMSO in the

culture medium below 0.5% to prevent cellular toxicity.[7] A vehicle control (culture medium with

the same final concentration of DMSO) should always be included in experiments.[6]

Mechanism of Action and Signaling Pathway
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MSC2504877 functions by inhibiting the PARP activity of tankyrase 1 and 2.[8] Tankyrases are

key regulators of the Wnt/β-catenin signaling pathway.[9] They act by promoting the

degradation of Axin, a crucial component of the β-catenin destruction complex.[10][11] By

inhibiting tankyrases, MSC2504877 stabilizes Axin levels, leading to the enhanced degradation

of β-catenin.[9][12] This ultimately results in the downregulation of Wnt target gene expression,

which is often aberrantly activated in various cancers.[12][13]
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Caption: Wnt/β-catenin signaling pathway and the inhibitory action of MSC2504877.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11927107?utm_src=pdf-body-img
https://www.benchchem.com/product/b11927107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow of the protocol for preparing a stock solution of

MSC2504877.
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Caption: Workflow for the preparation of MSC2504877 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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